Cas no 1806362-42-4 (4-Formylbenzo[d]oxazole-2-sulfonyl chloride)

• Product Name: 4-Formylbenzo[d]oxazole-2-sulfonyl chloride
• CAS No: 1806362-42-4
• MF: C₈H₄ClNO₄S
• MW: 245.639659881592
• CID: 4818731
• Update Time: 2025-08-05

4-Formylbenzo[d]oxazole-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Formylbenzo[d]oxazole-2-sulfonyl chloride

• Inchi： 1S/C8H4ClNO4S/c9-15(12,13)8-10-7-5(4-11)2-1-3-6(7)14-8/h1-4H
• InChI Key： YYLFATVNCQADAD-UHFFFAOYSA-N
• SMILES： ClS(C1=NC2C(C=O)=CC=CC=2O1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 352
• XLogP3: 1.6
• Topological Polar Surface Area: 85.6

Additional information on 4-Formylbenzo[d]oxazole-2-sulfonyl chloride

Professional Introduction to 4-Formylbenzo[d]oxazole-2-sulfonyl chloride (CAS No. 1806362-42-4)

4-Formylbenzo[d]oxazole-2-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1806362-42-4, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology. This heterocyclic sulfonamide derivative combines the structural features of a benzoxazole core with a formyl group and a sulfonyl chloride moiety, making it a versatile intermediate in the synthesis of various pharmacologically active molecules.

The molecular structure of 4-formylbenzo[d]oxazole-2-sulfonyl chloride encompasses a benzoxazole ring, which is a well-known scaffold in drug discovery due to its prevalence in bioactive natural products and synthetic compounds. The presence of a formyl group (CHO) at the 4-position and a sulfonyl chloride (SO₂Cl) group at the 2-position introduces reactive sites that are highly valuable for further functionalization. This compound serves as a crucial building block for the development of novel therapeutic agents, particularly in the realms of oncology, inflammation, and neurodegenerative diseases.

In recent years, there has been a surge in research focused on benzoxazole derivatives due to their demonstrated biological activity. The benzoxazole core is known to exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The introduction of additional functional groups, such as the formyl and sulfonyl chloride groups in 4-formylbenzo[d]oxazole-2-sulfonyl chloride, enhances its utility as a precursor for constructing more complex molecules with tailored biological properties.

The formyl group in 4-formylbenzo[d]oxazole-2-sulfonyl chloride (CAS No. 1806362-42-4) is particularly noteworthy because it allows for condensation reactions with various nucleophiles, including amines and alcohols, to form amides and esters, respectively. These reactions are fundamental in medicinal chemistry for generating biaryl structures, which are common motifs in many approved drugs. Furthermore, the sulfonyl chloride functionality enables facile introduction of sulfonamide groups, which are integral to numerous pharmacophores that modulate enzyme activity and receptor binding.

Recent advancements in synthetic methodologies have highlighted the importance of 4-formylbenzo[d]oxazole-2-sulfonyl chloride as a key intermediate. For instance, researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in cancer progression. The benzoxazole scaffold has been modified to improve solubility, bioavailability, and target specificity, with 4-formylbenzo[d]oxazole-2-sulfonyl chloride playing a pivotal role in these structural optimizations.

One notable application of 4-formylbenzo[d]oxazole-2-sulfonyl chloride is in the synthesis of small-molecule inhibitors of kinases and other protein targets relevant to inflammatory diseases. The ability to introduce diverse substituents through reactions involving the formyl and sulfonyl chloride groups allows chemists to fine-tune the pharmacokinetic and pharmacodynamic profiles of potential drug candidates. This flexibility has made 4-formylbenzo[d]oxazole-2-sulfonyl chloride (CAS No. 1806362-42-4) an indispensable tool in academic and industrial research laboratories.

The chemical reactivity of 4-formylbenzo[d]oxazole-2-sulfonyl chloride has also been explored in the context of biocatalysis and green chemistry initiatives. Researchers have investigated enzymatic approaches to modify this compound, reducing reliance on hazardous reagents and improving sustainability in drug synthesis. Such efforts align with broader trends in pharmaceutical development toward environmentally conscious methodologies.

Moreover, computational studies have been instrumental in understanding the electronic properties and reactivity patterns of 4-formylbenzo[d]oxazole-2-sulfonyl chloride. Molecular modeling techniques have revealed insights into how different substituents influence the compound's interactions with biological targets, guiding rational design strategies for next-generation therapeutics. These computational approaches complement experimental work by providing predictive data on molecular behavior.

The versatility of 4-formylbenzo[d]oxazole-2-sulfonyl chloride extends beyond its role as a synthetic intermediate; it also serves as a model system for studying heterocyclic chemistry. The interplay between electronic effects and steric factors within its structure offers valuable lessons for designing more effective scaffolds for drug discovery programs.

In conclusion,4-formylbenzo[d]oxazole-2-sulfonyl chloride (CAS No. 1806362-42-4) represents a significant advancement in medicinal chemistry due to its structural complexity and functional diversity. Its applications span multiple therapeutic areas, underscoring its importance as both a research tool and a precursor for novel therapeutics. As synthetic methodologies continue to evolve, compounds like this will remain at the forefront of innovation in drug development.